2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate

• IUPAC Name: [2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl] 2-iodobenzoate
• InChI: InChI=1S/C17H13IO5/c18-13-4-2-1-3-12(13)17(20)23-10-14(19)11-5-6-15-16(9-11)22-8-7-21-15/h1-6,9H,7-8,10H2
• InChI Key: MZNJCUWTHLMYKY-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C(=O)COC(=O)C3=CC=CC=C3I
• Molecular Formula: C17H13IO5
• DSSTOX Substance ID: DTXSID90387175
• Molecular Weight: 424.19 g/mol
• CAS RN: 6052-90-0

Description

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate, also known as DBIB, is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development. DBIB is a complex molecule that is synthesized using specific methods, and its mechanism of action is still being studied. In

Mechanism of Action

The mechanism of action of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate is still being studied, but it is believed to involve the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of certain kinases, which are enzymes that play a role in cell signaling and proliferation. It has also been shown to inhibit the activity of certain receptors, such as the adenosine A2A receptor, which is involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. This compound has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases. In addition, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate has several advantages for lab experiments, including its high potency and specificity. It has been shown to have a high affinity for specific enzymes and receptors, making it an effective tool for studying their function. However, this compound also has some limitations, including its complex synthesis method and potential toxicity. These limitations may make it difficult to use this compound in certain experiments or applications.

Future Directions

There are several future directions for the study of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate. One area of research is the development of new synthetic methods for this compound, which may make it easier and more cost-effective to produce. Another area of research is the study of the mechanism of action of this compound, which may provide insight into its potential therapeutic applications. Additionally, the study of this compound in animal models may help to further elucidate its potential uses in the treatment of various diseases.

Synthesis Methods

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate involves a series of chemical reactions that are carefully controlled to produce the desired compound. The first step is the synthesis of 2-iodobenzoic acid, which is then reacted with 2,3-dihydro-1,4-benzodioxin-6-ylmethanol to form this compound. The reaction is conducted in the presence of a catalyst and under specific conditions to ensure the highest yield of the desired product.

Scientific Research Applications

2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-oxoethyl 2-iodobenzoate has been studied for its potential applications in drug discovery and development. It has been shown to have inhibitory effects on certain enzymes and receptors, making it a potential candidate for the treatment of various diseases. This compound has been studied for its potential use in cancer treatment, as it has been shown to inhibit the growth of cancer cells. It has also been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.